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Compound of Interest

Compound Name: SSR 146977 hydrochloride

Cat. No.: B560258

SSR 146977 Hydrochloride: Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the solubility and stability of SSR 146977
hydrochloride in aqueous solutions. The following information is designed to address common
issues and provide clear protocols for experimental success.

Frequently Asked Questions (FAQs)

Q1: What is SSR 146977 hydrochloride and what is its mechanism of action?

SSR 146977 hydrochloride is a potent and selective non-peptide antagonist of the tachykinin
neurokinin-3 (NK3) receptor.[1][2][3] Its mechanism of action involves blocking the binding of
the endogenous ligand, neurokinin B (NKB), to the NK3 receptor.[1][4][5] This inhibition
prevents the downstream signaling cascade, which includes the formation of inositol
monophosphate and the mobilization of intracellular calcium.[1][3] The NK3 receptor signaling
pathway is involved in various physiological processes, including the regulation of
neurotransmitter release.[4][6]

Q2: What are the recommended solvents for dissolving SSR 146977 hydrochloride?
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SSR 146977 hydrochloride is highly soluble in organic solvents such as Dimethyl Sulfoxide
(DMSO) and ethanol.[3] It is recommended to prepare stock solutions in these solvents.

Q3: Is SSR 146977 hydrochloride soluble in aqueous solutions like water or PBS?

Specific quantitative data on the aqueous solubility of SSR 146977 hydrochloride is not
readily available in published literature. As with many hydrochloride salts of complex organic
molecules, its aqueous solubility is expected to be limited. Users should experimentally
determine the solubility in their specific aqueous buffer of choice. For general guidance on
formulating poorly water-soluble hydrochloride salts, co-solvents, pH adjustment, and the use
of excipients can be explored.[7][8][9]

Q4: How should | prepare a stock solution of SSR 146977 hydrochloride?

It is recommended to first prepare a high-concentration stock solution in an organic solvent like
DMSO or ethanol. This stock solution can then be diluted into your aqueous experimental
buffer to the desired final concentration.

Q5: What is the stability of SSR 146977 hydrochloride in aqueous solutions?

There is no publicly available data on the stability of SSR 146977 hydrochloride in aqueous
solutions at various pH values and temperatures. It is crucial for researchers to perform their
own stability studies, especially if solutions are to be stored for any length of time. As a general
precaution, it is advisable to prepare fresh aqueous solutions for each experiment or store
them at -80°C for short periods after sterile filtration.

Q6: What are the recommended storage conditions for solid SSR 146977 hydrochloride and
its stock solutions?

e Solid Compound: Store at +4°C for short-term and -20°C for long-term storage.[3][10]

e Stock Solutions (in organic solvent): Store at -20°C or -80°C. Aliquoting the stock solution is
recommended to avoid repeated freeze-thaw cycles.

Data Presentation
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Table 1: Physicochemical and Solubility Data for SSR
146977 hydrochloride

Property Value Reference
Molecular Weight 658.11 g/mol [3]
Formula C35H42CI2N40O2.HCI [3]
o Soluble to 100 mM (65.81
Solubility in DMSO [3]
mg/mL)
o Soluble to 100 mM (65.81
Solubility in Ethanol [3]
mg/mL)
Aqueous Solubility Data not publicly available

Experimental Protocols
Protocol for Preparing a Stock Solution of SSR 146977
hydrochloride

» Weighing the Compound: Accurately weigh the desired amount of SSR 146977
hydrochloride powder in a sterile microcentrifuge tube.

e Adding Solvent: Add the appropriate volume of high-purity DMSO or ethanol to achieve the
desired stock solution concentration (e.g., 10 mM or 100 mM).

» Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may aid dissolution, but be cautious of potential degradation with
excessive heat.

o Storage: Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to
minimize freeze-thaw cycles. Store at -20°C or -80°C.

Protocol for Preparing Aqueous Working Solutions

e Thaw Stock Solution: Thaw a single aliquot of the stock solution at room temperature.
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 Dilution: Serially dilute the stock solution into your pre-warmed (if applicable to your
experiment) aqueous buffer (e.g., PBS, Tris-HCI) to the final desired concentration.

» Mixing: Gently mix the solution by inversion or pipetting. Avoid vigorous vortexing, which can
cause precipitation of poorly soluble compounds.

o Usage: Use the freshly prepared aqueous solution immediately for your experiments to
minimize the risk of degradation or precipitation.
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Caption: NK3 Receptor Signaling Pathway and the inhibitory action of SSR 146977
hydrochloride.

Troubleshooting Workflow for Solubility Issues
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Start: Preparing Aqueous Solution

Precipitation Observed?

Check Stock Solution Successful Dissolution
(Is'it clear?) Proceed with Experiment
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;

Adjust pH of the buffer.
(Hydrochloride salts are often more
soluble at lower pH).

Prepare fresh stock.

Reassess Experimental Design
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Caption: A logical workflow for troubleshooting solubility issues with SSR 146977
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biochemical and pharmacological activities of SSR 146977, a new potent nonpeptide
tachykinin NK3 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

e 2. medchemexpress.com [medchemexpress.com]
e 3. SSR 146977 hydrochloride | NK3 Receptors | Tocris Bioscience [tocris.com]

e 4. Tachykinin receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY
[guidetopharmacology.org]

e 5. What are NK3 antagonists and how do they work? [synapse.patsnap.com]

e 6. Activation of tachykinin Neurokinin 3 receptors affects chromatin structure and gene
expression by means of histone acetylation - PMC [pmc.ncbi.nim.nih.gov]

e 7. Solubilization techniques used for poorly water-soluble drugs - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 8. Insoluble drug delivery strategies: review of recent advances and business prospects -
PMC [pmc.ncbi.nlm.nih.gov]

e 9. google.com [google.com]
e 10. medkoo.com [medkoo.com]

 To cite this document: BenchChem. [SSR 146977 hydrochloride solubility and stability in
agueous solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560258#ssr-146977-hydrochloride-solubility-and-
stability-in-aqueous-solutions]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b560258?utm_src=pdf-body
https://www.benchchem.com/product/b560258?utm_src=pdf-body
https://www.benchchem.com/product/b560258?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/12056557/
https://pubmed.ncbi.nlm.nih.gov/12056557/
https://www.medchemexpress.com/ssr-146977.html
https://www.tocris.com/products/ssr-146977-hydrochloride_3297
https://www.guidetopharmacology.org/GRAC/FamilyIntroductionForward?familyId=62
https://www.guidetopharmacology.org/GRAC/FamilyIntroductionForward?familyId=62
https://synapse.patsnap.com/article/what-are-nk3-antagonists-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC3513652/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3513652/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11628819/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11628819/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4629443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4629443/
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DWdOPvfCX1HI&q=EgSkXFnLGIDp_8kGIjBSaHQQx_672IfPh6Vno_L5Vq6KSbJwe9JaoNta_86theL5F7MoH7qiA5srql26e8MyAnJSWgFD
https://www.medkoo.com/products/14029
https://www.benchchem.com/product/b560258#ssr-146977-hydrochloride-solubility-and-stability-in-aqueous-solutions
https://www.benchchem.com/product/b560258#ssr-146977-hydrochloride-solubility-and-stability-in-aqueous-solutions
https://www.benchchem.com/product/b560258#ssr-146977-hydrochloride-solubility-and-stability-in-aqueous-solutions
https://www.benchchem.com/product/b560258#ssr-146977-hydrochloride-solubility-and-stability-in-aqueous-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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